Cas no 1783750-11-7 (1-(2-Nitroethyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene
• CAS No: 1783750-11-7
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 6411586
• PubChem ID: 70442779
• Update Time: 2025-06-13

1-(2-Nitroethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• PIIZMYZDQCEAQS-UHFFFAOYSA-N
• 1-(2-nitroethyl)-3-(trifluoromethyl)benzene
• SCHEMBL10780845
• 1783750-11-7
• EN300-1672645
• 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)8-3-1-2-7(6-8)4-5-13(14)15/h1-3,6H,4-5H2
• InChI Key： PIIZMYZDQCEAQS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene

Professional Introduction to Compound with CAS No. 1783750-11-7 and Product Name: 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene

The compound identified by the CAS number 1783750-11-7 and the product name 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a nitroethyl and trifluoromethyl substituent on a benzene ring, exhibits unique chemical properties that make it a valuable candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The presence of both the nitro group and the trifluoromethyl group in 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene contributes to its potential as an intermediate in synthesizing novel therapeutic agents. The nitro group is known for its ability to enhance binding affinity to biological targets, while the trifluoromethyl group is often incorporated to improve metabolic stability and lipophilicity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group, in particular, has been extensively studied for its role in modulating pharmacokinetic properties such as bioavailability and half-life. This makes 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene a promising candidate for developing drugs with improved pharmacological profiles.

The nitroethylation of aromatic compounds is another area that has garnered considerable attention. The nitroethyl group introduces a polar functional group that can enhance solubility and binding interactions with biological targets. This property is particularly useful in designing molecules that require precise targeting within biological systems. The combination of these two functional groups in 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene suggests a multifaceted approach to drug design, potentially offering advantages over single-modifier compounds.

Advances in synthetic methodologies have enabled the efficient preparation of complex organic molecules like 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, making it more scalable and cost-effective. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The biological activity of 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene has been explored in several preclinical studies. Initial findings suggest that this compound may exhibit properties relevant to treating various therapeutic indications. The nitro group's ability to engage with biological targets suggests potential applications in areas such as anti-inflammatory and anticancer therapies. Additionally, the trifluoromethyl group's influence on metabolic stability could make this compound a valuable asset in designing drugs with extended half-lives.

In conclusion, 1-(2-Nitroethyl)-3-(trifluoromethyl)benzene (CAS No. 1783750-11-7) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and demonstrated potential make it an attractive candidate for further development. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutics.